Cas no 1617-49-8 ([1]Benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione,2-hydroxy-3,7,8-trimethoxy-)

[1]Benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione,2-hydroxy-3,7,8-trimethoxy- Properties

Names and Identifiers

• [1]Benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione,2-hydroxy-3,7,8-trimethoxy-
• 2,3,8-Tri-O-methylellagic acid
• ELLAGIC ACID, 3,3',4-TRI-O-METHYL
• 1,2,8-tri-O-methylellagic acid
• 3,3',4'-trimethoxy-ellagic acid
• 3,3',4'-tri-O-methylellagic acid
• 3,4,3'-tri-O-methylellagic acid
• 3,7,8-tri-O-methylellagic acid
• [ "" ]
• Combretum Caffrum
• 1617-49-8
• Q27105446
• SureCN941424
• 3,3',4-tri-o-methylellagic acid
• Ellagic acid 3,3',4-trimethyl ether
• ELLAGIC ACID,3',4-TRI-O-METHYL
• CHEBI:1368
• 6-hydroxy-7,13,14-trimethoxy-2,9-dioxatetracyclo[6.6.2.04,16.011,15]hexadeca-1(15),4,6,8(16),11,13-hexaene-3,10-dione
• [1]Benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione, 2-hydroxy-3,7,8-trimethoxy-
• CHEMBL451476
• SCHEMBL941424
• C10836
• 6-hydroxy-7,13,14-trimethoxy-2,9-dioxatetracyclo[6.6.2.0{4,16.0{11,15]hexadeca-1(15),4,6,8(16),11,13-hexaene-3,10-dione
• 3,3',4-Tri-O-methylellagic acid; 3,3',4'-Trimethoxyellagic acid; 3,4,3'-Tri-O-methylellagic acid; Ellagic acid 3,3',4-trimethyl ether
• NSC-333299
• BDBM50463328
• NSC 333299
• AKOS032948448
• FS-10445
• 3,3',4-O-Trimethylellagic acid
• D3NBF2EA6P
• Methyl1-methyl-1H-indole-2-carboxylate
• 6-hydroxy-7,13,14-trimethoxy-2,9-dioxatetracyclo[6.6.2.0^{4,16.0^{11,15]hexadeca-1(15),4,6,8(16),11,13-hexaene-3,10-dione
• (1)Benzopyrano(5,4,3-cde)(1)benzopyran-5,10-dione, 2-hydroxy-3,7,8-trimethoxy-
• Diphenic acid, 4,6,6'-trihydroxy-4',5,5'-trimethoxy-, di-delta-lactone
• 3,3',4'-Trimethoxyellagic acid
• NSC333299
• DTXSID60167224
• 2-Hydroxy-3,7,8-trimethoxy[1]benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione
• 3,4,3'-Tri-O-methylellagic acid
• 2,3,8-Tri-O-methylellagicacid
• 13-hydroxy-6,7,14-trimethoxy-2,9-dioxatetracyclo[6.6.2.0?,(1)?.0(1)(1),(1)?]hexadeca-1(15),4(16),5,7,11,13-hexaene-3,10-dione
• 3,7,8-Tri-O-methylellagic acid
• DA-69638
• +Expand

• InChIKey： LXEQIOGTMDLLEC-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H12O8/c1-21-9-5-7-11-10-6(16(19)25-15(11)13(9)23-3)4-8(18)12(22-2)14(10)24-17(7)20/h4-5,18H,1-3H3
• SMILES： COC1=C(C2=C3C(=C1)C(=O)OC4=C3C(=CC(=C4OC)O)C(=O)O2)OC

Computed Properties

• Exact Mass: 344.05300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 3
• Monoisotopic Mass: 344.05321734g/mol
• Heavy Atom Count: 25
• Complexity: 565
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• LogP: 2.22180
• PSA: 108.34000
• Boiling Point: 630.0±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.9 mmHg at 25°C
• Flash Point: 237.5±25.0 °C
• Color/Form: Powder
• Density: 1.5±0.1 g/cm3

[1]Benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione,2-hydroxy-3,7,8-trimethoxy- Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ℃, better at -4 ℃

[1]Benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione,2-hydroxy-3,7,8-trimethoxy- Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether